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Compound of Interest

5-Chlorothiophene-2-
Compound Name:
carbohydrazide

Cat. No.: B1349901

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the known hazards and essential safety
information for 5-Chlorothiophene-2-carbohydrazide. The information is compiled from
various safety data sheets (SDS) to ensure a comprehensive understanding for researchers,
scientists, and professionals in drug development. This document is intended to supplement,
not replace, institutional safety protocols and professional judgment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5-Chlorothiophene-2-
carbohydrazide is presented below. These properties are crucial for understanding the
substance's behavior under various laboratory conditions.
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Property Value Source(s)
Molecular Formula CsHsCIN20S [1112]
Molecular Weight 176.62 g/mol [1][2]
CAS Number 351983-31-8 [1]
Appearance Cr;l/stalline Powder, Ebony 3]
white
Melting Point 146 - 150 °C [3]
Boiling Point Not available [3]
Density Not available [3]
Solubility Not available
Flash Point Not available [3]

Hazard Identification and Classification

5-Chlorothiophene-2-carbohydrazide is classified as a hazardous substance. The following
table summarizes its classification according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).[1]

Hazard Class Category GHS Code Hazard Statement
Acute Toxicity, Oral 4 H302 Harmful if swallowed
Skin Irritation 2 H315 Causes skin irritation

o Causes serious eye
Eye Irritation 2 H319 o
irritation

Specific target organ )
o _ May cause respiratory
toxicity — single 3 H335 T
irritation
exposure

GHS Pictogram:
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Signal Word: Warning[1][3]

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize risk.

Handling

o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[4][5]

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
eye/face protection.[3][4]

e Hygiene: Wash hands thoroughly after handling.[4] Avoid contact with skin and eyes.[6] Do
not breathe dust, fume, gas, mist, vapors, or spray.[3]

e Dust Formation: Minimize dust generation and accumulation.[5]

Storage

» Conditions: Store in a cool, dry, and well-ventilated place.[6]
o Container: Keep the container tightly closed.[5][6]

e Incompatibilities: Keep away from strong oxidizing agents.

Experimental Safety Protocols

While specific experimental protocols involving 5-Chlorothiophene-2-carbohydrazide are not
detailed in the provided safety documents, the following standard operating procedures for
handling and emergencies are crucial.

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended personal protective equipment when
handling 5-Chlorothiophene-2-carbohydrazide.
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Handling 5-Chlorothiophene-2-carbohydrazide

¢ v Personal Protective Equipient (PPE)

Engineering Controls Eye Protection Skin Protection Respiratory Protection
(Fume Hood) (Safety Goggles) (Gloves, Lab Coat) (Respirator for high concentrations)

Click to download full resolution via product page

Caption: Recommended PPE for handling the compound.

First Aid Measures

In case of exposure, immediate and appropriate first aid is critical. The following table outlines
the recommended procedures.[3][6]

Exposure Route First Aid Protocol

) Move the person to fresh air. If not breathing,
Inhalation ) o o .
give artificial respiration. Consult a physician.

_ Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact ) o
15 minutes and consult a physician.

Rinse mouth with water. Never give anything by
Ingestion mouth to an unconscious person. Consult a

physician.

The logical flow for an emergency response is depicted in the following diagram.
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Immediate Actions

Remove from Exposure

Inhalation g  (Move to fresh air) ||
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E el QEauE Inhalation, Skin, Eye, Ingestion (Show SDS to doctor)
Skin/Eye
Decontaminate
(Wash skin, Rinse eyes)
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Caption: Emergency response workflow for exposure.

Fire and Explosion Hazard Data
Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][6]

o Special Hazards: During a fire, irritating and toxic gases may be generated, including carbon
dioxide, nitrogen oxides (NOx), and hydrogen chloride gas.[3][6]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3][6]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation and
breathing vapors, mist, or gas. Ensure adequate ventilation.[6]

o Environmental Precautions: Do not let the product enter drains.[3][6]

o Containment and Cleanup: Pick up and arrange disposal without creating dust. Sweep up
and shovel. Keep in suitable, closed containers for disposal.[6]
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Toxicological Information

The toxicological properties of 5-Chlorothiophene-2-carbohydrazide have not been
thoroughly investigated.[3] The known effects are summarized in the hazard classification
section. No component of this product at levels greater than or equal to 0.1% is identified as a
probable, possible, or confirmed human carcinogen by IARC.[6]

Disposal Considerations

Dispose of this chemical in accordance with all applicable federal, state, and local regulations.
[3] Contact a licensed professional waste disposal service to dispose of this material.

This guide is intended to provide a comprehensive overview of the safety and handling of 5-
Chlorothiophene-2-carbohydrazide. Always consult the most recent Safety Data Sheet and
your institution's safety guidelines before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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